Cas no 956371-98-5 (2-(5-methyl-1H-pyrazol-1-yl)methylquinoline-4-carboxylic acid)

• Product Name: 2-(5-methyl-1H-pyrazol-1-yl)methylquinoline-4-carboxylic acid
• CAS No: 956371-98-5
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD05861711
• CID: 4723197
• PubChem ID: 6485411
• Update Time: 2023-11-28

2-(5-methyl-1H-pyrazol-1-yl)methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-pyrazol-1-ylmethyl)-quinoline-4-carboxylic acid
• 2-[(5-methyl-1H-pyrazol-1-yl)methyl]quinoline-4-carboxylic acid
• 2-[(5-methylpyrazol-1-yl)methyl]quinoline-4-carboxylic acid
• 2-[(5-methylpyrazolyl)methyl]quinoline-4-carboxylic acid
• 2-((5-Methyl-1H-pyrazol-1-yl)methyl)quinoline-4-carboxylic acid
• BAS 13529684
• MLS000716850
• HMS1701E07
• HMS2656N23
• 6601AE
• STK349989
• SBB009612
• BBL030423
• 2-(5-methyl-1H-pyrazol-1-yl)methylquinoline-4-carboxylic acid

• MDL： MFCD05861711
• Inchi： 1S/C15H13N3O2/c1-10-6-7-16-18(10)9-11-8-13(15(19)20)12-4-2-3-5-14(12)17-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： OKRIIXQGYJWTIZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CN2C(C)=CC=N2)=NC2C=CC=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids